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Compound of Interest

Compound Name: Isocarlinoside

L  Get Quote

Cat. No.: B15592479

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development
professionals on the current state of knowledge surrounding Isocarlinoside. While interest in
flavonoid C-glycosides for therapeutic applications is growing, this specific compound remains
largely unexplored in scientific literature, presenting both a challenge and an opportunity for
novel research.

Core Compound Identification

A summary of the fundamental physicochemical properties of Isocarlinoside is presented
below.

Property Value Citation
CAS Number 83151-90-0 [1][21[3][4]
Molecular Formula C26H258015 [2]

Average Molecular Weight

580.4915 g/mol

[1]

Monoisotopic Molecular
Weight

580.142820226 g/mol

[1]

Class

Flavonoid 8-C-glycoside

[11[4]
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Biological Activity and Experimental Data

Current scientific literature on the specific biological activities of Isocarlinoside is exceptionally
limited. To date, only a single study has reported a specific biological effect.

Antifeedant Activity

Isocarlinoside was identified as one of eight compounds isolated from Indian barnyard millet
(Echinochloa frumentacea). In this study, the combination of these eight compounds, including
Isocarlinoside, demonstrated high antifeeding activity against the brown planthopper
(Nilaparvata lugens). However, the activity of Isocarlinoside in isolation was not reported.

Due to the preliminary nature of this finding, detailed experimental protocols for the isolation
and specific bioassay of Isocarlinoside are not available in the public domain. The study
focused on the activity of the combined extract rather than the individual constituents.

The Broader Context: Potential Activities of
Flavonoid C-Glycosides

Given the scarcity of data on Isocarlinoside, it is pertinent to consider the well-documented
biological activities of the broader class of flavonoid C-glycosides. These compounds are
known to exhibit a range of pharmacological effects, which may suggest potential avenues for
future investigation of Isocarlinoside. These activities include:

o Antioxidant Activity[1]

e Anticancer and Antitumor Activity[1]
» Hepatoprotective Activity[1]

o Anti-inflammatory Activity[1]

o Anti-diabetes Activity[1]

 Antiviral Activity[1]

» Antibacterial and Antifungal Activity[1]
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It is crucial to emphasize that these are general activities of the flavonoid C-glycoside class and
have not been specifically demonstrated for Isocarlinoside.

Future Directions and Research Opportunities

The lack of comprehensive data on Isocarlinoside presents a clear opportunity for original
research. Key areas for future investigation include:

« Isolation and Purification: Development of robust protocols for the isolation of pure
Isocarlinoside from natural sources, such as Lespedeza bicolor Turcz.

¢ In Vitro Bioassays: Screening of pure Isocarlinoside across a range of assays to elucidate
its potential antioxidant, anti-inflammatory, anticancer, and antimicrobial properties.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies to determine the underlying mechanism of action and any associated
signaling pathways would be warranted.

Logical Workflow for Future Isocarlinoside
Research

The following diagram outlines a logical workflow for future research endeavors aimed at
characterizing the bioactivity of Isocarlinoside.

Click to download full resolution via product page

A proposed workflow for the systematic investigation of Isocarlinoside's biological properties.

Conclusion
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Isocarlinoside is a flavonoid C-glycoside with a known chemical structure but a virtually
uncharacterized biological profile. This technical guide consolidates the limited available data
and highlights the significant knowledge gaps that need to be addressed. For researchers and
drug development professionals, Isocarlinoside represents an untapped area of natural
product chemistry with the potential for new discoveries. The path forward requires
fundamental research to uncover its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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